Cas no 946287-35-0 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 946287-35-0
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 5964415
• PubChem ID: 16879935
• Update Time: 2025-06-07

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• 946287-35-0
• AKOS024487723
• F5002-0358
• N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide

• Inchi： 1S/C14H13N3O2S/c1-7-4-10-12(5-8(7)2)20-14(15-10)16-13(18)11-6-9(3)17-19-11/h4-6H,1-3H3,(H,15,16,18)
• InChI Key： MLDBWSBNXFIPRN-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC(C)=NO2)=O)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 287.07284784g/mol
• Monoisotopic Mass: 287.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946287-35-0)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide, with the CAS number 946287-35-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique molecular structure combining a benzothiazole core with an oxazole-carboxamide moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, especially in targeting specific enzymes or receptors.

The compound's structural complexity and functional groups contribute to its versatility. The presence of both 5,6-dimethylbenzothiazole and 3-methyl-1,2-oxazole-5-carboxamide components suggests potential interactions with biological systems, which could be leveraged in the development of novel therapeutics. Current studies focus on its pharmacokinetic properties, binding affinity, and metabolic stability, which are critical factors in drug design. Given the rising demand for small-molecule inhibitors and targeted therapies, this compound aligns well with modern research trends.

In recent years, the scientific community has shown increased interest in heterocyclic compounds like N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide due to their diverse pharmacological profiles. Searches for terms such as "benzothiazole derivatives," "oxazole-based drugs," and "CAS 946287-35-0 applications" have surged, reflecting its relevance in academic and industrial settings. Additionally, the compound's potential role in addressing antibiotic resistance and chronic diseases has sparked further investigations.

From a synthetic chemistry perspective, the preparation of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its yield and purity remains a key challenge for researchers. Advanced techniques such as HPLC purification and NMR characterization are often employed to ensure quality. The compound's stability under various conditions is also a critical area of study, particularly for its potential formulation into oral or injectable drugs.

Beyond its pharmaceutical potential, CAS 946287-35-0 is also explored in material science. Its fluorescence properties and electron-rich structure make it a candidate for organic electronics and sensor technologies. This dual applicability enhances its value in interdisciplinary research. As sustainability becomes a global priority, the development of eco-friendly synthesis routes for such compounds is gaining traction, aligning with the principles of green chemistry.

In conclusion, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide represents a promising compound with broad applications in both life sciences and advanced materials. Its unique structure and functional versatility position it as a valuable subject for ongoing and future research. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.